Cas no 89892-95-5 (methyl 3-(bromomethyl)cyclobutane-1-carboxylate)

• Product Name: methyl 3-(bromomethyl)cyclobutane-1-carboxylate
• CAS No: 89892-95-5
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• MDL: MFCD18909350
• CID: 2129645
• PubChem ID: 13585217
• Update Time: 2024-10-26

methyl 3-(bromomethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)Cyclobutanecarboxylic acid methyl ester
• 3-Bromomethyl-cyclobutanecarboxylic acid methyl ester
• methyl 3-(bromomethyl)cyclobutane-1-carboxylate
• Methyl 3-(bromomethyl)cyclobutanecarboxylate (ACI)
• methyl (1r,3r)-3-(bromomethyl)cyclobutane-1-carboxylate
• SCHEMBL25544797
• SB39711
• rac-methyl(1s,3s)-3-(bromomethyl)cyclobutane-1-carboxylate
• EN300-7341407
• MFCD18909350
• AKOS025296086
• DTXSID60544394
• 10555-41-6
• SY322540
• 89892-95-5
• C16646
• PS-17491
• Methyl3-(bromomethyl)cyclobutanecarboxylate
• Methyl 3-bromomethylcyclobutanecarboxylate
• DB-356498
• EN300-43356204
• Methyl 3-(bromomethyl)cyclobutanecarboxylate
• Cyclobutanecarboxylic acid, 3-(bromomethyl)-, methyl ester
• CS-0340660

• MDL： MFCD18909350
• Inchi： 1S/C7H11BrO2/c1-10-7(9)6-2-5(3-6)4-8/h5-6H,2-4H2,1H3
• InChI Key： UWGANZNOSVEEIE-UHFFFAOYSA-N
• SMILES： O=C(C1CC(CBr)C1)OC

Computed Properties

• Exact Mass: 205.99424g/mol
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.449
• Boiling Point: 221 ºC
• Flash Point: 87 ºC